Pyridin-3-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine
Description
Pyridin-3-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine, also known as PTMTA, is an organic compound that has been studied for its potential applications in biomedical and scientific research. PTMTA is a nitrogen-containing heterocyclic compound that is composed of a pyridine and a tetrahydrofuran ring. It is a colorless liquid with a boiling point of 121°C and a melting point of -75°C. PTMTA has been studied for its use in a variety of scientific research applications, such as synthesis, medicinal chemistry, and enzymology.
Scientific Research Applications
Influenza Treatment
Pyridin-3-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine: derivatives have been identified as potent inhibitors of the PB2 subunit of influenza RNA-dependent RNA polymerase (RdRP). This makes them promising candidates for the treatment of influenza. For instance, compounds with this structure have demonstrated high binding affinity and selectivity towards the PB2, indicating potential as a lead compound for anti-influenza drug discovery .
Kinase Inhibition
These compounds are also explored for their ability to inhibit kinases, which are enzymes that play a crucial role in signal transduction and cellular regulation. Specifically, they have been studied for their efficacy against c-KIT kinase mutations, which are implicated in various cancers .
Coordination Polymers
The structural flexibility of Pyridin-3-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine allows for its use in the synthesis of coordination polymers. These polymers have applications in material science, particularly due to their fluorescence properties, which can be utilized in sensing, imaging, and light-emitting devices .
properties
IUPAC Name |
1-(oxolan-2-yl)-N-(pyridin-3-ylmethyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-3-10(7-12-5-1)8-13-9-11-4-2-6-14-11/h1,3,5,7,11,13H,2,4,6,8-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLWNGJAZCOFDTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNCC2=CN=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyridin-3-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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